N-(4-fluorobenzyl)-2-(2-methyl-4-oxo-7-phenylthiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-2-(2-methyl-4-oxo-7-phenyl-[1,3]thiazolo[4,5-d]pyridazin-5-yl)acetamide
• InChI: InChI=1S/C21H17FN4O2S/c1-13-24-19-20(29-13)18(15-5-3-2-4-6-15)25-26(21(19)28)12-17(27)23-11-14-7-9-16(22)10-8-14/h2-10H,11-12H2,1H3,(H,23,27)
• InChI Key: MCFIVFXEBIHDTE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C(=NN(C2=O)CC(=O)NCC3=CC=C(C=C3)F)C4=CC=CC=C4
• Molecular Formula: C21H17FN4O2S
• Molecular Weight: 408.5 g/mol

Description

N-(4-fluorobenzyl)-2-(2-methyl-4-oxo-7-phenylthiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C21H17FN4O2S and its molecular weight is 408.45. The purity is usually 95%.
BenchChem offers high-quality N-(4-fluorobenzyl)-2-(2-methyl-4-oxo-7-phenylthiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-fluorobenzyl)-2-(2-methyl-4-oxo-7-phenylthiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiotracer Development for PET Imaging

A study by Fujinaga et al. (2018) developed novel radiotracers, including compounds with a [18F]fluorobenzene ring, for positron emission tomography (PET) imaging of translocator protein (TSPO) in ischemic brain. These radiotracers demonstrated high in vitro binding affinities and moderate lipophilicities, proving useful in neuroinflammation models.

Synthesis and Anticonvulsant Activity

A 2012 study by Khalifa et al. synthesized derivatives of the compound and evaluated their anticonvulsant activity. Most compounds showed a range of protection against seizures, with some demonstrating excellent protection, similar to the reference standard phenytoin.

Stable Isotope-Labeled Antibacterial Agent

Lin and Weaner (2012) described the synthesis of stable isotope-labeled antibacterial agents, including a variant of N-(4-fluorobenzyl)-2-(2-methyl-4-oxo-7-phenylthiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide. This work contributes to the field of medicinal chemistry, particularly in the development of labeled compounds for research and diagnostic purposes.

Coordination Complexes and Antioxidant Activity

Chkirate et al. (2019) synthesized pyrazole-acetamide derivatives and characterized their coordination complexes for antioxidant activity. The study found significant antioxidant activity in the ligands and complexes, contributing to the understanding of the chemical's potential in biological systems.

Antitumor Screening

A study by Becan and Wagner (2008) focused on the synthesis of derivatives for in vitro antitumor screening. Two compounds demonstrated notable antitumor activities against human tumor cell lines, highlighting the potential of these derivatives in cancer research.